Cas no 26281-66-3 (1H-1,3-Diazepine-4-carboxylicacid, 4,5,6,7-tetrahydro-2-(nitroamino)-, 1-methylethyl ester, (+)- (9CI))

• Product Name: 1H-1,3-Diazepine-4-carboxylicacid, 4,5,6,7-tetrahydro-2-(nitroamino)-, 1-methylethyl ester, (+)- (9CI)
• CAS No: 26281-66-3
• MF: C₉H₁₆N₄O₄
• MW: 244.247741699219
• CID: 264812
• PubChem ID: 213375
• Update Time: 2025-04-19

1H-1,3-Diazepine-4-carboxylicacid, 4,5,6,7-tetrahydro-2-(nitroamino)-, 1-methylethyl ester, (+)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-1,3-Diazepine-4-carboxylicacid, 4,5,6,7-tetrahydro-2-(nitroamino)-, 1-methylethyl ester, (+)- (9CI)
• propan-2-yl 2-nitramido-4,5,6,7-tetrahydro-1H-1,3-diazepine-7-carboxylate
• (+)-Isopropyl hexahydro-2-(nitroimino)-1H-1,3-diazepine-4-carboxylate
• OG-57
• 1H-1,3-Diazepine-4-carboxylic acid, hexahydro-2-(nitroimino)-, isopropyl ester, (+)-
• propan-2-yl 2-(nitroamino)-4,5,6,7-tetrahydro-1h-1,3-diazepine-7-carboxylate
• 26281-66-3
• DTXSID80949145

• Inchi： 1S/C9H16N4O4/c1-6(2)17-8(14)7-4-3-5-10-9(11-7)12-13(15)16/h6-7H,3-5H2,1-2H3,(H2,10,11,12)
• InChI Key： PLVLCORAOVHTEX-UHFFFAOYSA-N
• SMILES： O(C(C)C)C(C1CCCN=C(N[N+](=O)[O-])N1)=O

Computed Properties

• Exact Mass: 244.11728
• Monoisotopic Mass: 244.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.43
• Boiling Point: 359.6°Cat760mmHg
• Flash Point: 171.3°C
• Refractive Index: 1.597
• PSA: 105.86